Cas no 213758-47-5 (4-\u200bAmino-5-\u200bhexenoic Acid Ethyl Ester)

• Product Name: 4-\u200bAmino-5-\u200bhexenoic Acid Ethyl Ester
• CAS No: 213758-47-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 3909500
• PubChem ID: 86205183
• Update Time: 2025-05-19

4-\u200bAmino-5-\u200bhexenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 4-amino-, ethyl ester
• 4-Amino-5-hexenoic Acid Ethyl Ester
• Vigabatrin Impurity 17
• Vigabatrin Impurity 4 Trifluoroacetic acid
• VigabatrinImpurity8HCl
• 213758-47-5
• EN300-1296949
• ethyl 4-aminohex-5-enoate
• 4-\u200bAmino-5-\u200bhexenoic Acid Ethyl Ester

• Inchi： 1S/C8H15NO2/c1-3-7(9)5-6-8(10)11-4-2/h3,7H,1,4-6,9H2,2H3
• InChI Key： HDBITXXTLGNLPO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(N)C=C

Computed Properties

• Exact Mass: 157.110278721Da
• Monoisotopic Mass: 157.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 4-\u200bAmino-5-\u200bhexenoic Acid Ethyl Ester

4-Amino-5-hexenoic Acid Ethyl Ester (CAS No. 213758-47-5): A Versatile Building Block in Organic Synthesis

4-Amino-5-hexenoic Acid Ethyl Ester (CAS No. 213758-47-5) is an important amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, also known as ethyl 4-amino-5-hexenoate, features both amino and ester functional groups, making it a valuable intermediate for constructing complex molecular architectures.

The growing interest in 4-Amino-5-hexenoic Acid Ethyl Ester stems from its unique structural features that enable diverse chemical transformations. Researchers frequently search for "synthesis of 4-Amino-5-hexenoic Acid Ethyl Ester" and "applications of ethyl 4-amino-5-hexenoate," reflecting its importance in medicinal chemistry and drug discovery.

From a chemical perspective, 4-Amino-5-hexenoic Acid Ethyl Ester offers multiple reactive sites for modification. The terminal alkene group allows for various olefin functionalization reactions, while the ester moiety can undergo hydrolysis or transesterification. These properties make it particularly valuable for creating "custom amino acid derivatives" and "peptide mimetics," addressing current demands in pharmaceutical development.

Recent studies highlight the compound's potential in developing "novel bioactive compounds." The pharmaceutical industry shows increasing interest in "4-Amino-5-hexenoic Acid Ethyl Ester derivatives" as potential building blocks for drug candidates, especially in areas like neurological disorders and metabolic diseases. This aligns with current trends in "fragment-based drug discovery" and "targeted molecular design."

The synthesis of 4-Amino-5-hexenoic Acid Ethyl Ester typically involves multi-step organic transformations. Common laboratory queries include "purification methods for 4-Amino-5-hexenoic Acid Ethyl Ester" and "storage conditions for ethyl 4-amino-5-hexenoate," indicating practical considerations in handling this compound. Proper storage under inert atmosphere and low temperatures is recommended to maintain stability.

In material science applications, researchers explore 4-Amino-5-hexenoic Acid Ethyl Ester as a precursor for "functionalized polymers" and "smart materials." The compound's dual functionality enables incorporation into polymer backbones or as terminal modifiers, contributing to the development of advanced materials with tailored properties.

Analytical characterization of 4-Amino-5-hexenoic Acid Ethyl Ester typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods verify the compound's purity and structure, addressing common quality control concerns in research and production settings.

The commercial availability of 4-Amino-5-hexenoic Acid Ethyl Ester has increased in recent years, with suppliers offering various purity grades. This accessibility supports its growing applications in academic and industrial research, particularly in developing "structure-activity relationship studies" and "molecular probes."

Future research directions for 4-Amino-5-hexenoic Acid Ethyl Ester may explore its potential in "click chemistry applications" and "bioconjugation techniques." The compound's structural features position it as a promising candidate for developing new chemical biology tools and diagnostic agents.

Environmental and safety considerations for handling 4-Amino-5-hexenoic Acid Ethyl Ester follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical.

The market for 4-Amino-5-hexenoic Acid Ethyl Ester reflects broader trends in fine chemicals and pharmaceutical intermediates. With increasing demand for "specialty amino acid derivatives," this compound continues to gain attention from synthetic chemists and medicinal researchers worldwide.

In conclusion, 4-Amino-5-hexenoic Acid Ethyl Ester (CAS No. 213758-47-5) represents a valuable synthetic intermediate with diverse applications. Its unique combination of functional groups and synthetic versatility ensures its continued importance in organic chemistry and drug discovery research.